Cas no 749201-08-9 (CYCLOPROPANEMETHANAMINE, N-(2,2,3,3,3-PENTAFLUOROPROPYL)-)

CYCLOPROPANEMETHANAMINE, N-(2,2,3,3,3-PENTAFLUOROPROPYL)- structure
749201-08-9 structure
Product Name:CYCLOPROPANEMETHANAMINE, N-(2,2,3,3,3-PENTAFLUOROPROPYL)-
CAS No:749201-08-9
MF:C7H10F5N
MW:203.153019428253
CID:3423034
PubChem ID:21916055
Update Time:2025-04-21

CYCLOPROPANEMETHANAMINE, N-(2,2,3,3,3-PENTAFLUOROPROPYL)- Chemical and Physical Properties

Names and Identifiers

    • CYCLOPROPANEMETHANAMINE, N-(2,2,3,3,3-PENTAFLUOROPROPYL)-
    • SCHEMBL6608262
    • VTDBLEGZJXOOBT-UHFFFAOYSA-N
    • N-(2,2,3,3,3-Pentafluoropropyl)cyclopropanemethanamine
    • N-(cyclopropylmethyl)-2,2,3,3,3-pentafluoropropan-1-amine
    • 749201-08-9
    • DTXSID201211193
    • Inchi: 1S/C7H10F5N/c8-6(9,7(10,11)12)4-13-3-5-1-2-5/h5,13H,1-4H2
    • InChI Key: OKJZXXQGXCWMSC-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(CNCC1CC1)F

Computed Properties

  • Exact Mass: 203.07334013Da
  • Monoisotopic Mass: 203.07334013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12Ų
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